Cas no 1311760-06-1 (5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]-)

5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]-, is a specialized thiazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a cyanocyclopentyl group and a fluorophenylmethyl moiety, which may enhance binding affinity and metabolic stability in drug design. The presence of the thiazole core offers versatility for further functionalization, while the fluorophenyl group can improve lipophilicity and bioavailability. This compound is of interest for its potential as an intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined chemical properties make it suitable for rigorous research applications.
5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]- structure
1311760-06-1 structure
Product Name:5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]-
CAS No:1311760-06-1
MF:C17H16FN3OS
MW:329.391845703125
CID:6099183
PubChem ID:53573348
Update Time:2025-10-19

5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]-
    • AKOS033009220
    • EN300-26688891
    • Z1052297508
    • N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]-1,3-thiazole-5-carboxamide
    • 1311760-06-1
    • Inchi: 1S/C17H16FN3OS/c18-13-5-3-12(4-6-13)9-15-20-10-14(23-15)16(22)21-17(11-19)7-1-2-8-17/h3-6,10H,1-2,7-9H2,(H,21,22)
    • InChI Key: IZQAFQUKKMKYAI-UHFFFAOYSA-N
    • SMILES: S1C(C(NC2(C#N)CCCC2)=O)=CN=C1CC1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 329.09981148g/mol
  • Monoisotopic Mass: 329.09981148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 94Ų

5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26688891-0.05g
N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]-1,3-thiazole-5-carboxamide
1311760-06-1 95.0%
0.05g
$212.0 2025-03-20

5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]- Related Literature

Additional information on 5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]-

Comprehensive Overview of 5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]- (CAS No. 1311760-06-1)

The compound 5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]- (CAS No. 1311760-06-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole core, a cyanocyclopentyl group, and a 4-fluorophenylmethyl substituent, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive compounds.

In recent years, the demand for heterocyclic compounds like 5-Thiazolecarboxamide has surged due to their versatility in medicinal chemistry. The incorporation of a fluorophenyl group enhances the molecule's lipophilicity and metabolic stability, which are critical factors in drug design. This compound's CAS No. 1311760-06-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance in targeted therapy and precision medicine. Its potential applications align with current trends in personalized healthcare and biomarker development.

The synthesis of N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]-5-thiazolecarboxamide involves multi-step organic reactions, including cyclization and amide coupling. These processes are optimized to achieve high yields and purity, which are essential for preclinical studies. The compound's molecular weight and solubility profiles are also key considerations for formulation scientists. Given the rising interest in small-molecule therapeutics, this compound is often compared to other thiazole derivatives in terms of efficacy and safety.

From a commercial perspective, CAS No. 1311760-06-1 is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its patent status and regulatory compliance are frequently discussed in industry forums, as they impact its scalability and market potential. The compound's role in high-throughput screening and fragment-based drug design further underscores its importance in modern drug development pipelines.

Environmental and safety considerations for 5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]- are rigorously evaluated to ensure compliance with global standards. Its biodegradability and ecotoxicological profile are subjects of ongoing research, particularly in light of the increasing focus on green chemistry and sustainable synthesis. These aspects are critical for aligning with the United Nations Sustainable Development Goals (SDGs).

In conclusion, 5-Thiazolecarboxamide, N-(1-cyanocyclopentyl)-2-[(4-fluorophenyl)methyl]- (CAS No. 1311760-06-1) represents a cutting-edge compound with multifaceted applications in science and industry. Its structural complexity and functional diversity make it a valuable asset for researchers exploring next-generation therapeutics and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of biomedical innovation.

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